Ac-Calpastatin (184-210)
Ac-Calpastatin (184-210)
The calpains are a family of calcium-dependent cysteine proteases, with calpain I (µ-calpain) requiring micromolar calcium and calpain II (m-calpain) requiring millimolar calcium. Ac-calpastatin (184-210) is an acetylated synthetic peptide from human calpastatin that strongly inhibits both calpains I and II but not papain (a cysteine protease) or trypsin (a serine protease). This 27 amino acid peptide is encoded by exon 1B of Ac-calpastatin (184-210) and corresponds to a portion of inhibitory domain 1.
Brand Name:
Vulcanchem
CAS No.:
79079-11-1
VCID:
VC0160259
InChI:
InChI=1S/C75H160N23O5/c1-10-58(8)71(96-52-70(59(9)99)95-51-69(57(6)7)94-48-64(27-29-73(102)103)90-45-61(22-17-34-87-74(79)80)85-33-16-12-11-14-30-76)54-98-40-20-25-68(98)53-97-39-19-24-67(97)50-93-60(21-13-15-31-77)43-84-37-38-86-62(23-18-35-88-75(81)82)46-89-63(26-28-72(100)101)47-91-66(42-56(4)5)49-92-65(41-55(2)3)44-83-36-32-78/h16,36-37,55-71,83-86,89-96,99H,10-15,17-35,38-54,76-78H2,1-9H3,(H,100,101)(H,102,103)(H4,79,80,87)(H4,81,82,88)/t58-,59+,60-,61-,62-,63-,64-,65-,66-,67-,68-,69+,70+,71+/m0/s1
SMILES:
CCC(C)C(CN1CCCC1CN2CCCC2CNC(CCCCN)CN[CH]CNC(CCCN=C(N)N)CNC(CCC(=O)O)CNC(CC(C)C)CNC(CC(C)C)CN[CH]CN)NCC(C(C)O)NCC(C(C)C)NCC(CCC(=O)O)NCC(CCCN=C(N)N)NC[CH]CCCCN
Molecular Formula:
C142H230N36O44S
Molecular Weight:
3177.67
Ac-Calpastatin (184-210)
CAS No.: 79079-11-1
Reference Standards
VCID: VC0160259
Molecular Formula: C142H230N36O44S
Molecular Weight: 3177.67
| CAS No. | 79079-11-1 |
|---|---|
| Product Name | Ac-Calpastatin (184-210) |
| Molecular Formula | C142H230N36O44S |
| Molecular Weight | 3177.67 |
| Standard InChI | InChI=1S/C75H160N23O5/c1-10-58(8)71(96-52-70(59(9)99)95-51-69(57(6)7)94-48-64(27-29-73(102)103)90-45-61(22-17-34-87-74(79)80)85-33-16-12-11-14-30-76)54-98-40-20-25-68(98)53-97-39-19-24-67(97)50-93-60(21-13-15-31-77)43-84-37-38-86-62(23-18-35-88-75(81)82)46-89-63(26-28-72(100)101)47-91-66(42-56(4)5)49-92-65(41-55(2)3)44-83-36-32-78/h16,36-37,55-71,83-86,89-96,99H,10-15,17-35,38-54,76-78H2,1-9H3,(H,100,101)(H,102,103)(H4,79,80,87)(H4,81,82,88)/t58-,59+,60-,61-,62-,63-,64-,65-,66-,67-,68-,69+,70+,71+/m0/s1 |
| Standard InChIKey | ZXJCOYBPXOBJMU-HSQGJUDPSA-N |
| SMILES | CCC(C)C(CN1CCCC1CN2CCCC2CNC(CCCCN)CN[CH]CNC(CCCN=C(N)N)CNC(CCC(=O)O)CNC(CC(C)C)CNC(CC(C)C)CN[CH]CN)NCC(C(C)O)NCC(C(C)C)NCC(CCC(=O)O)NCC(CCCN=C(N)N)NC[CH]CCCCN |
| Description | The calpains are a family of calcium-dependent cysteine proteases, with calpain I (µ-calpain) requiring micromolar calcium and calpain II (m-calpain) requiring millimolar calcium. Ac-calpastatin (184-210) is an acetylated synthetic peptide from human calpastatin that strongly inhibits both calpains I and II but not papain (a cysteine protease) or trypsin (a serine protease). This 27 amino acid peptide is encoded by exon 1B of Ac-calpastatin (184-210) and corresponds to a portion of inhibitory domain 1. |
| Synonyms | Calpastatin Peptide B27-WT |
| Reference | 1.Goll, D.E.,Thompson, V.F.,Li, H., et al. The calpain system. Physiological Reviews 83(3), 731-801 (2003). |
| PubChem Compound | 137699685 |
| Last Modified | Nov 11 2021 |
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